2-(2-{[(4-chlorophenyl)sulfanyl]methyl}-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[2-[(4-chlorophenyl)sulfanylmethyl]-5-methoxy-4-oxopyridin-1-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H21ClN2O4S/c1-28-18-5-3-4-16(10-18)24-22(27)13-25-12-21(29-2)20(26)11-17(25)14-30-19-8-6-15(23)7-9-19/h3-12H,13-14H2,1-2H3,(H,24,27)
• InChI Key: KCKKYTUEMDCZJG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CN2C=C(C(=O)C=C2CSC3=CC=C(C=C3)Cl)OC
• Molecular Formula: C22H21ClN2O4S
• Molecular Weight: 444.9 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a dihydropyridine ring, a sulfanyl group, and methoxy groups. These functional groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the dihydropyridine ring, the introduction of the sulfanyl group, and the attachment of the methoxy groups. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The dihydropyridine ring, for example, is a six-membered ring with alternating double and single bonds, which gives it aromatic properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the sulfanyl group might be susceptible to oxidation, and the dihydropyridine ring might undergo reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfanyl and methoxy groups might affect its solubility in different solvents.

Scientific Research Applications

Catalytic Protodeboronation

Overview: Pinacol boronic esters are valuable building blocks in organic synthesis. While many protocols exist for functionalizing deboronation of alkyl boronic esters, protodeboronation remains less explored. However, recent research has focused on catalytic protodeboronation using a radical approach.

Application: The compound VU0502503-1 (F2850-0123) has been utilized in catalytic protodeboronation reactions. When paired with a Matteson–CH₂–homologation, this protocol enables formal anti-Markovnikov alkene hydromethylation—a transformation previously unknown. .

Extended Flavonoid Research

Overview: Flavonoids play essential roles in various biological processes. Extended flavonoids, which have additional rings fused onto the phenyl-substituted benzopyran framework, exhibit diverse properties.

Application: VU0502503-1 (F2850-0123) could be investigated as an extended flavonoid. .

Polyaspartic Polyurea Resin

Overview: Polyaspartic polyurea resins find applications in coatings, adhesives, and sealants due to their excellent mechanical properties and chemical resistance.

Application: FEISPARTIC® F2850, a solvent-free polyaspartic polyurea resin, acts as an amino-functional co-reactant for polyisocyanates. .

Geodetic Positioning

Overview: Geodetic positioning involves precise location determination on the Earth’s surface. Pseudolites (ground-based transmitters) enhance satellite-based positioning systems.

Application: Research could explore using VU0502503-1 (F2850-0123) in pseudolite-based geodetic positioning systems. .

Pharmaceutical Applications

Overview: Understanding the pharmacological properties of novel compounds is crucial for drug development.

Application: VU0502503-1 (F2850-0123) may exhibit pharmacological effects. Researchers could investigate its interactions with receptors, enzymes, or cellular pathways. .

Environmental Remediation

Overview: Environmental pollutants pose significant challenges. Novel compounds can contribute to remediation efforts.

Application: Evaluate VU0502503-1 (F2850-0123) for environmental applications. Its chemical properties may enable pollutant removal, such as heavy metal chelation or organic pollutant degradation. .

Mechanism of Action

The biological activity of this compound would depend on its mechanism of action at the molecular level. This could involve interactions with proteins or other biological molecules.

Future Directions

Future research on this compound could involve exploring its synthesis, investigating its reactivity, studying its mechanism of action, and assessing its safety and potential applications.